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Compound of Interest

(3-Aminophenyl)
Compound Name:
(morpholino)methanone

Cat. No.: B171742

Application Notes and Protocols for (3-
Aminophenyl)(morpholino)methanone

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Aminophenyl)(morpholino)methanone is a valuable synthetic intermediate widely
employed in the field of medicinal chemistry and drug development.[1][2] Its structure, featuring
a reactive aromatic amine and a morpholine carboxamide, makes it a versatile building block
for the synthesis of a diverse range of complex molecules and active pharmaceutical
ingredients (APIs).[3][4] The morpholine moiety, in particular, is considered a "privileged"
structure in medicinal chemistry, often incorporated to enhance the pharmacokinetic properties
of drug candidates, such as aqueous solubility and metabolic stability.[1]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b171742?utm_src=pdf-interest
https://www.benchchem.com/product/b171742?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://asianpubs.org/index.php/ajchem/article/view/28_2_43
https://www.pharmanoble.com/pharma-api-intermediates
https://www.researchgate.net/publication/283739716_Synthesis_of_3-Aminophenylmorpholinomethanone_from_Benzotrichloride_as_Precursor
https://pmc.ncbi.nlm.nih.gov/articles/PMC7877733/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
CAS Number 104775-65-7 [5]
Molecular Formula C11H14N202 [5]
Molecular Weight 206.24 g/mol [5]
Appearance White powder [6]
Storage Temperature 2-8°C [5]

Applications in Organic Synthesis

(3-Aminophenyl)(morpholino)methanone serves as a key precursor in the synthesis of
various pharmaceutical and biologically active compounds.[2][4] The primary amine group can
undergo a wide array of chemical transformations, allowing for the introduction of diverse
functional groups and the construction of more complex molecular architectures.

Key Reaction Types:

Acylation: The amino group can be readily acylated with various acylating agents to form
amides.

» Diazotization: The aromatic amine can be converted to a diazonium salt, which can then be
subjected to a variety of nucleophilic substitution reactions (e.g., Sandmeyer reactions).

¢ Reductive Amination: The amine can react with aldehydes or ketones in the presence of a
reducing agent to form secondary or tertiary amines.

e Cross-Coupling Reactions: The amino group can be a precursor for transformations that
enable its participation in metal-catalyzed cross-coupling reactions.

Experimental Protocols
Protocol 1: Synthesis of (3-Aminophenyl)
(morpholino)methanone
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This protocol is adapted from the synthesis described by Reddy and Viswanath (2015).[2] It
involves a four-step synthesis starting from benzotrichloride.

Experimental Workflow for the Synthesis of (3-Aminophenyl)(morpholino)methanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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